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Compound of Interest

Compound Name: 2-Chloro-4-methylphenol

Cat. No.: B1207291

An In-depth Technical Guide to 2-Chloro-4-
methylphenol

This guide provides a comprehensive overview of 2-Chloro-4-methylphenol, a significant
compound in various industrial and research applications. Tailored for researchers, scientists,
and professionals in drug development, this document delves into its chemical nomenclature,
physical and chemical properties, and primary applications, presenting data in a clear and
accessible format.

Nomenclature: Synonyms and Alternative Names

2-Chloro-4-methylphenol is known by several alternative names in scientific literature and
commercial contexts. Understanding these synonyms is crucial for comprehensive literature
searches and clear communication in research and development. The compound's IUPAC
name is 2-chloro-4-methylphenol[1][2].
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Type Name
IUPAC Name 2-chloro-4-methylphenol[1][2]
Common Synonyms 2-Chloro-p-cresol[1]

3-Chloro-4-hydroxytoluene[1][3]

Phenol, 2-chloro-4-methyl-[1][3]

p-Cresol, 2-chloro-[1][3]

Language Variants 2-CHLOR-4-METHYLPHENOL (German)[3]

2-CHLORO-4-METHYLPHENOL (French)[3]

2-CLORO-4-METILFENOL (Spanish)[3]

2-r700-4-XF)U7 =/ —)L (Japanese)[3]

2- Y4402 = (Korean)[3]

Registry Numbers CAS: 6640-27-3[1][3]

EINECS: 229-656-8[1][3]

Chemical and Physical Properties

The physicochemical properties of 2-Chloro-4-methylphenol are fundamental to its
application and handling. These properties determine its behavior in various chemical and
biological systems.
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Property

Value

Molecular Formula

C7H7CIO[1][3]

Molecular Weight 142.58 g/mol

Appearance Colorless to light orange to yellow clear liquid[3]
Boiling Point 195-196 °C[4][5]

Density 1.211 g/mL at 25 °C[4]

Refractive Index

n20/D 1.553[4]

Flash Point

86 °C (186.8 °F) - closed cup

pKa

8.79+0.18 (Predicted)[3]

Water Solubility

Sparingly soluble[3]

Storage Temperature

Room Temperature, sealed in dry conditions[3]

[5]

Applications and Mechanisms

2-Chloro-4-methylphenol is utilized across several industries due to its antimicrobial
properties. It serves as a preservative in personal care products like soaps and shampoos,
where it inhibits the growth of bacteria and fungi.[3] Additionally, it is employed as a disinfectant
in pharmaceutical and laboratory settings.[3] The compound also acts as a building block in the
synthesis of other organic molecules, facilitating the introduction of chlorine and methyl groups.

[3]

The presence of both a chloro and a methyl group on the phenol ring influences its chemical
reactivity and acidity.[2] The electronegative chlorine atom can increase the acidity of the
phenolic hydroxyl group, while the electron-donating methyl group can have a counteracting
effect.[2] This balance of electronic effects is crucial for its biological activity.

Logical Relationship of Functional Groups to
Application
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The following diagram illustrates the logical relationship betwe
Chloro-4-methylphenol and its primary applications.

en the chemical structure of 2-

2-Chloro-4-methylphenol
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Figure 1. Structure-Application Relationship of 2-Chloro-4-methylphenol

Click to download full resolution via product page

Caption: Structure-application flow for 2-Chloro-4-methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5

Tech Support


https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/product/b1207291?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/product/b1207291?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. 2-Chloro-4-methylphenol | C7H7CIO | CID 14851 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 2. fiveable.me [fiveable.me]

e 3. guidechem.com [guidechem.com]

e 4. 2-CHLORO-4-METHYLPHENOL | 6640-27-3 [chemicalbook.com]

e 5. 2-CHLORO-4-METHYLPHENOL CAS#: 6640-27-3 [m.chemicalbook.com]

 To cite this document: BenchChem. [synonyms and alternative names for 2-Chloro-4-
methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207291#synonyms-and-alternative-names-for-2-
chloro-4-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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